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Compound of Interest

4-(4-lodophenoxy)piperidine
Compound Name:

hydrochloride
CAS No.: 1220019-83-9
Cat. No.: B1452407

Get Quote

Introduction & Scientific Significance

The compound 4-(4-lodophenoxy)piperidine hydrochloride is a high-value pharmacophore
scaffold used extensively in medicinal chemistry. Its structural significance lies in its
bifunctionality:

e The Piperidine Ring: A privileged structure in drug discovery, serving as a hydrogen bond
donor/acceptor and a pharmacokinetic modulator (improving solubility and bioavailability).

e The Aryl lodide Handle: A highly reactive site for palladium-catalyzed cross-coupling
reactions (Suzuki-Miyaura, Sonogashira, Buchwald-Hartwig), allowing for the rapid
diversification of the aromatic tail.

This protocol details a high-fidelity synthesis route optimized for laboratory to kilo-lab scale,
prioritizing purity and reproducibility.

Chemical Properties & Safety Profile[1]
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Property Specification
Chemical Name 4-(4-lodophenoxy)piperidine hydrochloride
CAS Number 1220019-83-9

Molecular Formula

Molecular Weight 339.60 g/mol

Appearance White to off-white crystalline solid

Soluble in DMSO, Methanol, Water (moderate);

Solubility ]
Insoluble in non-polar solvents

Hygroscopic. Store at 2-8°C under inert
Storage ]
atmosphere (Argon/Nitrogen).

Safety Warning:
» Piperidines: Potential skin and eye irritants.[1]
o Aryl lodides: Light sensitive; store in amber vials.

o Reagents (DIAD/PPh3): DIAD is a sensitizer and shock-sensitive if concentrated to dryness
with peroxides. Triphenylphosphine is toxic to aquatic life.

Experimental Protocol
Retrosynthetic Analysis & Strategy

While Nucleophilic Aromatic Substitution (

) is common for activated aryl fluorides, 4-iodophenol is electron-rich, making direct
displacement difficult without harsh conditions (high heat/strong base) that risk deiodination.

Therefore, this protocol utilizes the Mitsunobu Reaction.[2] This pathway offers mild conditions,
high regioselectivity, and compatibility with the iodine moiety.

Step-by-Step Synthesis[1]
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Step 1: Etherification via Mitsunobu Coupling

Objective: Synthesis of tert-butyl 4-(4-iodophenoxy)piperidine-1-carboxylate.

Reagents:

o N-Boc-4-hydroxypiperidine (1.0 equiv)
o 4-lodophenol (1.0 equiv)

o Triphenylphosphine (

) (1.2 equiv)

o Diisopropyl azodicarboxylate (DIAD) (1.2 equiv)

o Solvent: Anhydrous Tetrahydrofuran (THF)

Procedure:

Preparation: Flame-dry a 3-neck round-bottom flask and purge with Nitrogen (

).

Dissolution: Charge the flask with N-Boc-4-hydroxypiperidine (e.g., 10.0 g, 49.7 mmol), 4-
lodophenol (10.9 g, 49.7 mmol), and

(15.6 g, 59.6 mmol). Add anhydrous THF (150 mL) and stir until fully dissolved.

Cooling: Cool the reaction mixture to 0°C using an ice/water bath.

Addition: Add DIAD (12.0 g, 11.7 mL, 59.6 mmol) dropwise over 30 minutes via a pressure-
equalizing addition funnel. Critical: Maintain internal temperature <5°C to prevent side
reactions.

Reaction: Remove the ice bath and allow the mixture to warm to room temperature (20-
25°C). Stir for 16—24 hours. Monitor via TLC (Hexane:EtOAc 4:1) or LC-MS.

Workup: Concentrate the solvent in vacuo. The residue will be a viscous oil containing
triphenylphosphine oxide (
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) byproduct.

 Purification: Triturate the residue with cold Diethyl Ether (

) to precipitate the bulk of

. Filter off the solids.[3] Concentrate the filtrate and purify via silica gel flash chromatography
(Gradient: 0-20% EtOAc in Hexanes).

o Target Yield: 75-85%

o Appearance: Colorless to pale yellow oil or low-melting solid.

Step 2: Deprotection & Salt Formation

Objective: Cleavage of the Boc group to yield the final hydrochloride salt.
e Reagents:

o Intermediate from Step 1[4]

o 4M HCl in 1,4-Dioxane (excess, ~5-10 equiv)

o Solvent: Dichloromethane (DCM) or Diethyl Ether

Procedure:

Dissolution: Dissolve the purified Boc-intermediate (e.g., 15.0 g) in DCM (50 mL).
« Acidification: Cool to 0°C. Slowly add 4M HCI in Dioxane (50 mL).

» Reaction: Stir at room temperature for 2—4 hours. A white precipitate should begin to form
within 30 minutes.

o Completion: Monitor by TLC (disappearance of the non-polar Boc spot).
« [solation: Dilute the suspension with

(100 mL) to maximize precipitation. Filter the solid under vacuum (Buchner funnel).
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e Washing: Wash the filter cake with cold

(3 x 50 mL) to remove residual acid and organic impurities.

e Drying: Dry the solid in a vacuum oven at 40°C for 12 hours.

Visualized Workflows
Synthesis Pathway

The following diagram illustrates the chemical transformation logic.

Step 1: Mitsunobu Coupling Intermediate: Boc Removal Step 2: Acid D Precipit Final Product
(PPh3, DIAD, THF, 0°C to RT) N-Boc-4-(4-iodophenoxy)piperidine (4M HCl in Dioxane) 4-(4-lodophenoxy)piperidine HCI

Click to download full resolution via product page

Caption: Figure 1. Two-step synthesis workflow utilizing Mitsunobu coupling followed by acidic
deprotection.

Application Logic: Diversification
This diagram demonstrates how the final product serves as a "Universal Linker" in library
synthesis.
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Caption: Figure 2. Divergent synthesis strategy using the iodine handle for rapid library

generation.

Quality Control & Troubleshooting

To ensure the protocol is self-validating, compare your results against these benchmarks.
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Acceptance .
Parameter Method o Troubleshooting
Criteria
) If <95%, recrystallize
Purity HPLC (254 nm) >98.0% Area

from MeOH/Et20.

Check for residual
7.60 (d, 2H), 6.85 (d,
Identity 1H NMR (DMSO-d6) 2H), 4.60 (M, 1H), 3.0- (

3.2 (m, 4H) 7.5 ppm multiplet).

Dry longer in vacuum

Water Content Karl Fischer <1.0% w/w o
oven if high.

Yellowing indicates

White crystalline free iodine; wash with

Appearance Visual powder dilute

before salt formation.

Expert Insight: The most common failure mode in this protocol is incomplete removal of

triphenylphosphine oxide (

) after Step 1.

o Solution: If flash chromatography is insufficient, dissolve the crude oil in a minimum amount
of toluene, cool to -20°C, and filter off the crystallized

before column purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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